1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid

• CAS: 17607-80-6
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• SMILES: CC1=CC(=NN1CC2=CC=CC=C2)C(=O)O
• InChI: InChI=1S/C12H12N2O2/c1-9-7-11(12(15)16)13-14(9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)
• InChIKey: AIYMHQTUFQNZMJ-UHFFFAOYSA-N

Researchers requiring pyrazole building blocks face performance gaps when substituting structural analogs. This compound eliminates that risk with proven, quantifiable advantages: • Corrosion Inhibition: 94.77% efficiency on C48 carbon steel in 1.0 M HCl-outperforming the carbohydrazide analog by 4.74 pp and the ethyl ester by 11.91 pp. • Antifungal Activity: In vitro IC50 of 34.25 μg/mL against C. albicans with stable CYP51 binding. • Synthetic Versatility: Free C3 carboxylic acid enables direct conversion to amides, esters, and hydrazides for library synthesis.

B5MPyAc: Specifications & Procurement

1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid (CAS 17607-80-6), also known as B5MPyAc, is a heterocyclic organic compound with the molecular formula C12H12N2O2 and a molecular weight of 216.24 g/mol . It belongs to the pyrazole class of compounds, characterized by a five-membered aromatic ring containing two adjacent nitrogen atoms. This specific derivative is distinguished by a benzyl group at the N1 position, a methyl group at the C5 position, and a carboxylic acid group at the C3 position . Its utility in research and industrial applications stems from its ability to serve as a versatile building block for more complex molecules and its demonstrated functional activity in specific applications like corrosion inhibition and as a bioactive scaffold.

Building block Carboxylic acid handle enables amide, ester, hydrazide derivatization

Corrosion studies Benchmark compound for acidic carbon steel inhibition screening

Antifungal scaffold Reported CYP51 target engagement supports SAR programs

B5MPyAc: Why Analogue Substitution Fails

Substituting 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid (B5MPyAc) with its closest structural analogues, even those with seemingly minor functional group changes, can lead to a dramatic and quantifiable loss of performance. Data from a direct comparative study on carbon steel corrosion inhibition in acidic media demonstrate that changing the C3 carboxylic acid group of B5MPyAc to a carbohydrazide (B5MPy) or an ethyl ester (EB5MPy) reduces the maximum inhibition efficiency by 4.74 and 11.91 percentage points, respectively [1]. These results underscore the critical role of the free carboxylic acid moiety in adsorption and protective film formation on metal surfaces, confirming that these analogues cannot be interchanged without a significant performance penalty in this application. In biological contexts, the specific substitution pattern is known to be a critical determinant of activity and target engagement, as evidenced by its use as a specific scaffold in medicinal chemistry patents .

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C3 carboxylate analogues

Replacing the free –COOH with carbohydrazide or ethyl ester may significantly reduce corrosion inhibition efficiency; the adsorption mechanism depends on this moiety.

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Positional isomer substitution

Altering the benzyl/methyl substitution pattern can shift biological target engagement; antifungal and other bioactivity profiles may not transfer.

• [1] Lgaz, H., et al. (2025). Mechanistic Insights and Performance of Pyrazole-Based Corrosion Inhibitors for Carbon Steel in Acidic Media: Experimental and Computational Approaches. Journal of Bio- and Tribo-Corrosion, 11(1). View Source

B5MPyAc: Quantitative Evidence vs. Comparators

Corrosion Inhibition on Carbon Steel

In a direct head-to-head comparison for mitigating corrosion of C48 carbon steel in 1.0 M HCl, 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid (B5MPyAc) demonstrated the highest inhibition efficiency among three closely related pyrazole derivatives. The study showed that B5MPyAc's inhibition efficiency reached 94.77% at an optimal concentration, outperforming both 1-benzyl-5-methyl-1H-pyrazole-3-carbohydrazide (B5MPy) at 90.03% and ethyl 1-benzyl-5-methyl-1H-pyrazole-3-carboxylate (EB5MPy) at 82.86% [1].

Corrosion Inhibition on Carbon Steel

Head-to-head

94.77% inhibition (B5MPyAc) vs 90.03% (B5MPy) and 82.86% (EB5MPy)

Reported top efficiency among tested pyrazole analogs; strong adsorption on C48 steel in 1.0 M HCl.

Conditions: 1.0 M HCl, 298 K, EIS/PDP/weight loss. Concentration 10⁻³ M.

Evidence Dimension	Corrosion Inhibition Efficiency
Target Compound Data	94.77% (at 10⁻³ M)
Comparator Or Baseline	B5MPy (90.03%) and EB5MPy (82.86%)
Quantified Difference	B5MPyAc is +4.74% more efficient than B5MPy and +11.91% more efficient than EB5MPy.
Conditions	C48 carbon steel in 1.0 mol/L HCl solution at 298 K; assessed via electrochemical techniques (EIS, PDP) and weight loss measurements.

Why This Matters

This establishes B5MPyAc as the superior performer among its closest structural analogs for this specific industrial application, justifying its selection for developing more effective and cost-efficient corrosion inhibitor formulations.

• [1] Lgaz, H., et al. (2025). Mechanistic Insights and Performance of Pyrazole-Based Corrosion Inhibitors for Carbon Steel in Acidic Media: Experimental and Computational Approaches. Journal of Bio- and Tribo-Corrosion, 11(1). View Source

Antifungal Activity on CYP51 Target

1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid (Compound L1) was evaluated for its antifungal activity against Candida albicans. The compound exhibited a moderate IC50 value of 34.25 μg/mL in vitro. Molecular docking and dynamics simulations against sterol 14-alpha demethylase (CYP51) from C. albicans (PDB ID: 5TZ1) indicated that Compound L1 had a higher affinity and stability when forming complexes with this target compared to the reference compound VT1161, a known antifungal drug candidate [1]. The study concluded that the compound shows greater potential than fluconazole in the conducted evaluations [2].

Antifungal Activity (C. albicans)

Reported

IC50 = 34.25 μg/mL; in silico docking suggests higher CYP51 affinity vs VT1161

Supports antifungal scaffold design; moderate in vitro potency with favorable target engagement profile.

In vitro assay and molecular dynamics (CYP51 PDB: 5TZ1). Cross-study comparator context.

Evidence Dimension	In Vitro Antifungal Activity (IC50)
Target Compound Data	IC50 = 34.25 μg/mL
Comparator Or Baseline	Fluconazole (reported IC50 values vary, e.g., from 0.20 μg/mL to >35 μg/mL depending on strain and conditions [3]), VT1161 (in silico comparison).
Quantified Difference	While the IC50 is moderate, in silico docking suggests superior target engagement (higher affinity/stability) compared to VT1161.
Conditions	In vitro assay against Candida albicans; Molecular docking and dynamics with CYP51 (PDB ID: 5TZ1).

Why This Matters

This evidence validates the compound's potential as a novel scaffold for antifungal drug discovery, particularly for developing agents with a distinct binding mode to a critical fungal enzyme target, which is crucial in the fight against drug resistance.

• [1] Anonymous. (2025). Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid. Current Topics in Medicinal Chemistry, 25(14), 1748-1764. View Source
• [2] CNKI. (2025). Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid. Current Topics in Medicinal Chemistry. View Source
• [3] Yamaguchi, H., et al. (1989). [In vitro activity of fluconazole, a novel bistriazole antifungal]. PubMed. View Source

ADME/Tox and Drug-Likeness Profile

In the context of antifungal drug development, a comprehensive ADME/Tox evaluation was performed on 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid (Compound L1). The evaluation indicated favorable drug-like properties, supporting its potential as a lead compound [1]. While no direct comparator data was provided in the same study, this in silico profile positions Compound L1 as a viable starting point for further optimization, in contrast to many early-stage hits that often fail these critical filters.

ADME/Tox Profile

Context-dependent

Predicted favorable drug-like properties

In silico filters passed; supports early lead optimization decisions.

Data to verify experimentally. Lipinski/Veber filters implied.

Evidence Dimension	Predicted ADME/Tox Properties
Target Compound Data	Favorable drug-like properties
Comparator Or Baseline	Industry-standard ADME/Tox filters (e.g., Lipinski's Rule of Five, Veber rules) are implied as the baseline for 'favorable'.
Quantified Difference	N/A (Qualitative assessment)
Conditions	In silico ADME/Tox evaluation conducted alongside antifungal activity assays.

Why This Matters

This reduces the risk of late-stage failure in the drug development pipeline, making the compound a more attractive and cost-effective candidate for procurement in early-stage medicinal chemistry and lead optimization programs.

• [1] Anonymous. (2025). Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid. Current Topics in Medicinal Chemistry, 25(14), 1748-1764. View Source

Molecular Structure Confirmation by XRD and DFT

The molecular structure of 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid has been confirmed using X-ray single crystal diffraction (XRD), providing unambiguous, high-resolution 3D structural data. Density Functional Theory (DFT) studies further confirmed the compound's highly stable molecular structure [1]. This combination of experimental and theoretical structural validation is essential for structure-based drug design and computational chemistry applications.

Structure Confirmation

Reported

Crystal structure solved (XRD); DFT confirms stable molecular geometry

Validated 3D structure enables structure-based design and computational docking.

X-ray single crystal diffraction and Density Functional Theory.

Evidence Dimension	Structural Validation
Target Compound Data	High-resolution crystal structure solved; highly stable molecular structure confirmed by DFT
Comparator Or Baseline	Implicit baseline: A compound with unknown or unvalidated 3D structure.
Quantified Difference	N/A (Qualitative structural confirmation)
Conditions	X-ray single crystal diffraction (XRD) and Density Functional Theory (DFT) calculations.

Why This Matters

Having a confirmed, high-resolution crystal structure and a validated computational model de-risks its use in advanced computational studies, such as molecular docking and dynamics simulations, which are central to rational drug design and materials science.

• [1] Anonymous. (2025). Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid. Current Topics in Medicinal Chemistry, 25(14), 1748-1764. View Source

B5MPyAc: Research & Application Scenarios

Corrosion Inhibitors for Acidic Processes

The proven superiority of B5MPyAc over its closest analogs (B5MPy and EB5MPy) in achieving a 94.77% inhibition efficiency for C48 carbon steel in 1.0 M HCl makes it a prime candidate for formulating new, high-performance corrosion inhibitors [1]. This is particularly relevant for industrial sectors like oil and gas production, chemical cleaning, and acid pickling, where protecting carbon steel infrastructure from acidic corrosion is a significant operational and economic challenge. Procurement of this specific compound is justified for researchers aiming to build upon this direct, comparative performance data to develop next-generation protective coatings or additives.

Antifungal Drug Discovery Targeting CYP51

With its confirmed in vitro antifungal activity (IC50 = 34.25 μg/mL) and in silico evidence of stable and high-affinity binding to the C. albicans CYP51 enzyme [2], this compound serves as a validated starting point for structure-activity relationship (SAR) studies. Medicinal chemistry teams can utilize this scaffold to synthesize novel derivatives, with the goal of optimizing potency and pharmacological properties to overcome resistance to existing azole antifungals. The availability of its crystal structure [2] directly enables rational, structure-guided drug design.

Versatile Intermediate for Pyrazole Libraries

The presence of a free carboxylic acid group at the C3 position makes 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid an exceptionally versatile building block for combinatorial chemistry and medicinal chemistry. It can be readily converted into amides, esters, hydrazides, and other derivatives , allowing for the rapid exploration of chemical space around the 1-benzyl-5-methylpyrazole core. This is a key advantage for high-throughput screening programs and the generation of focused compound libraries aimed at various biological targets, including those in inflammation and kinase inhibition pathways as indicated by broader patent literature .

Application

Selection Property

Validation Focus

Corrosion inhibitor formulation research

Inhibition efficiency ranking among close analogs

Verify performance against ester/hydrazide derivatives under defined acidic conditions

Antifungal lead optimization studies

CYP51 target engagement and docking profile

Assess binding mode and SAR relative to azole-resistant C. albicans strains

Pyrazole-focused library synthesis

Carboxylic acid derivatization versatility

Convert to amides, esters, hydrazides for scaffold hopping and SAR exploration

• [1] Lgaz, H., et al. (2025). Mechanistic Insights and Performance of Pyrazole-Based Corrosion Inhibitors for Carbon Steel in Acidic Media: Experimental and Computational Approaches. Journal of Bio- and Tribo-Corrosion, 11(1). View Source
• [2] Anonymous. (2025). Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid. Current Topics in Medicinal Chemistry, 25(14), 1748-1764. View Source